2-((5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned contains a thiazole and a triazole ring. Thiazole is a 5-membered heterocyclic compound that contains both sulfur and nitrogen . It is a pale yellow liquid with a pyridine-like odor . The thiazole ring is notable as a component of the vitamin thiamine (B1) .
Molecular Structure Analysis
Thiazoles are planar and characterized by significant pi-electron delocalization, which gives them some degree of aromaticity . This aromaticity is evidenced by the 1H NMR chemical shift of the ring protons .Chemical Reactions Analysis
Thiazoles undergo various chemical reactions, including electrophilic substitution, due to the presence of electron-rich nitrogen and sulfur atoms .Physical and Chemical Properties Analysis
Thiazole itself has a molecular formula of C3H3NS and a molar mass of 85.12 g/mol . It has a boiling point of 116 to 118 °C .Scientific Research Applications
Antimicrobial Applications
Several studies have explored the antimicrobial properties of derivatives similar to the compound . For instance, novel thiazole derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds exhibited significant inhibitory effects against a range of bacteria and fungi, highlighting their potential as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013). Another study focused on novel thiazole derivatives, which showed considerable antimicrobial effects against foodborne pathogens and yeast, suggesting their application in combating microbial infections (Cankilic & Yurttaş, 2017).
Anticancer Applications
The compound and its derivatives have also been investigated for their anticancer properties. Research into 5-methyl-4-phenyl thiazole derivatives as anticancer agents demonstrated selective cytotoxicity towards human lung adenocarcinoma cells, indicating their potential in cancer therapy (Evren et al., 2019). Another study synthesized and evaluated the anticancer activities of new thiazolo[3,2-b][1,2,4]triazol-6-ones on various cancer cell lines, revealing their effectiveness, particularly against renal cancer and leukemia (Lesyk et al., 2007).
Synthetic Utility
The compound demonstrates versatile synthetic utility in heterocyclic chemistry. It serves as a precursor in cascade reactions for synthesizing various heterocycles, showcasing excellent atom economy. This includes the synthesis of 2-iminothiazoles and thioparabanic acids, which have potential applications in medicinal chemistry and drug design (Schmeyers & Kaupp, 2002).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O2S2/c19-15(24)11-26-17-21-20-16(23(17)12-6-2-1-3-7-12)10-22-13-8-4-5-9-14(13)27-18(22)25/h1-9H,10-11H2,(H2,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKQGXKXZWBSKFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N)CN3C4=CC=CC=C4SC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.